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Compound of Interest

Compound Name: Jtv-519 free base

Cat. No.: B1663253

This document provides crucial safety and logistical information for the proper disposal of JTV-
519 free base, a 1,4-benzothiazepine derivative used in research. The following procedures
are based on available safety data for structurally similar compounds and general laboratory
safety principles. It is imperative to consult with a certified waste disposal service for final
disposal, as a specific Safety Data Sheet (SDS) for JTV-519 free base is not publicly available.
The information provided herein is intended for researchers, scientists, and drug development
professionals.

Key Chemical and Safety Data

While a specific Safety Data Sheet for JTV-519 free base is not available, the data for JTV-519
hydrochloride provides critical safety information. It is reasonable to assume the free base
possesses similar hazardous properties.
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Property Value Reference
Chemical Formula C25H32N202S [1]
Molar Mass 424.60 g-mol-1 [1]
Appearance Solid [2]

Harmful if swallowed. Very
Hazards toxic to aquatic life with long- [3]

lasting effects.

Store at -20°C (powder) or
-80°C (in solvent). Keep
container tightly sealed in a
Storage _ [3]
cool, well-ventilated area away
from direct sunlight and

ignition sources.

Standard Operating Procedure for Disposal

This protocol outlines the recommended steps for the safe handling and disposal of JTV-519

free base.
1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety goggles with side shields, chemical-resistant gloves
(e.g., nitrile), and a lab coat.[3]

o Ensure a safety shower and eyewash station are readily accessible.[3]
2. Waste Collection:

o Collect all waste materials containing JTV-519 free base, including unused product,
contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a designated,
clearly labeled, and sealed hazardous waste container.

» Avoid mixing with incompatible materials such as strong acids, alkalis, or strong
oxidizing/reducing agents.[3]
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3. Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with JTV-519 free
base. Use a suitable laboratory detergent and rinse thoroughly.

o Collect all cleaning materials and rinsate as hazardous waste.
4. Storage of Waste:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.

e The storage area should be secure and accessible only to authorized personnel.
5. Professional Disposal:

o Crucially, the disposal of JTV-519 free base must be handled by a licensed and certified
hazardous waste disposal company.

e Provide the waste disposal company with all available information on the chemical, including
its known hazards.[3]

e Do not attempt to dispose of JTV-519 free base through standard laboratory or municipal
waste streams.[3] Avoid release to the environment.[3]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of JTV-519 free base.
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Caption: Logical workflow for the safe disposal of JTV-519 free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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